magnesium;2,3,4,5,6,7-hexahydroxyheptanoate
Overview
Description
magnesium;2,3,4,5,6,7-hexahydroxyheptanoate is a coordination compound where magnesium is complexed with two molecules of D-glycero-D-ido-heptonate
Scientific Research Applications
magnesium;2,3,4,5,6,7-hexahydroxyheptanoate has several scientific research applications, including:
Chemistry: Used as a reagent in various chemical reactions and as a catalyst in certain processes.
Biology: Studied for its potential role in biological systems, including its interaction with enzymes and other biomolecules.
Medicine: Investigated for its potential therapeutic applications, such as in the treatment of certain diseases.
Industry: Used in industrial processes, including the production of other chemical compounds and materials.
Mechanism of Action
“Magnesium, bis(D-glycero-D-ido-heptonato)-” acts as a chelating agent, forming complexes with metal ions. This property is often utilized in various industrial and biological applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of magnesium;2,3,4,5,6,7-hexahydroxyheptanoate typically involves the reaction of magnesium salts with D-glycero-D-ido-heptonate under controlled conditions. The reaction is usually carried out in an aqueous medium, and the pH is carefully monitored to ensure the formation of the desired complex.
Industrial Production Methods
Industrial production of this compound may involve large-scale reactions in reactors where magnesium salts are reacted with D-glycero-D-ido-heptonate. The process includes steps such as purification and crystallization to obtain the compound in its pure form.
Chemical Reactions Analysis
Types of Reactions
magnesium;2,3,4,5,6,7-hexahydroxyheptanoate can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different oxidation states of magnesium.
Reduction: Reduction reactions can also occur, leading to the formation of reduced magnesium complexes.
Substitution: The ligand (D-glycero-D-ido-heptonate) can be substituted with other ligands under certain conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and various ligands for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of higher oxidation states of magnesium, while substitution reactions may result in the formation of new magnesium complexes with different ligands.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to magnesium;2,3,4,5,6,7-hexahydroxyheptanoate include other magnesium complexes with different ligands, such as:
- Magnesium, bis(D-gluconato)-
- Magnesium, bis(D-lactato)-
- Magnesium, bis(D-mannuronato)-
Properties
| { "Design of the Synthesis Pathway": "The synthesis of Magnesium, bis(D-glycero-D-ido-heptonato)- can be achieved through a simple reaction between magnesium oxide and D-glycero-D-ido-heptonic acid. The reaction is carried out in the presence of a solvent and a catalyst to facilitate the reaction and improve the yield of the product.", "Starting Materials": ["Magnesium oxide", "D-glycero-D-ido-heptonic acid", "Solvent", "Catalyst"], "Reaction": ["Step 1: Dissolve D-glycero-D-ido-heptonic acid in a suitable solvent such as ethanol or methanol.", "Step 2: Add magnesium oxide to the solution and stir the mixture for several hours at room temperature.", "Step 3: Add a catalyst such as sulfuric acid or hydrochloric acid to the reaction mixture to facilitate the reaction.", "Step 4: Heat the reaction mixture to reflux for several hours to complete the reaction.", "Step 5: Cool the reaction mixture and filter the precipitated product.", "Step 6: Wash the product with a suitable solvent to remove any impurities.", "Step 7: Dry the product under vacuum to obtain Magnesium, bis(D-glycero-D-ido-heptonato)-." ] } | |
CAS No. |
68475-44-5 |
Molecular Formula |
C14H26MgO16 |
Molecular Weight |
474.65 g/mol |
IUPAC Name |
magnesium;(2R,3R,4S,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanoate |
InChI |
InChI=1S/2C7H14O8.Mg/c2*8-1-2(9)3(10)4(11)5(12)6(13)7(14)15;/h2*2-6,8-13H,1H2,(H,14,15);/q;;+2/p-2/t2*2-,3-,4+,5-,6-;/m11./s1 |
InChI Key |
MMSNUIOBUPTENW-XBQZYUPDSA-L |
Isomeric SMILES |
C([C@H]([C@H]([C@@H]([C@H]([C@H](C(=O)[O-])O)O)O)O)O)O.C([C@H]([C@H]([C@@H]([C@H]([C@H](C(=O)[O-])O)O)O)O)O)O.[Mg+2] |
SMILES |
C(C(C(C(C(C(C(=O)[O-])O)O)O)O)O)O.C(C(C(C(C(C(C(=O)[O-])O)O)O)O)O)O.[Mg+2] |
Canonical SMILES |
C(C(C(C(C(C(C(=O)[O-])O)O)O)O)O)O.C(C(C(C(C(C(C(=O)[O-])O)O)O)O)O)O.[Mg+2] |
| 68475-44-5 | |
Origin of Product |
United States |
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